molecular formula C13H17NO3S B8761502 N-(4-(methylsulfonyl)phenyl)cyclopentanecarboxamide

N-(4-(methylsulfonyl)phenyl)cyclopentanecarboxamide

Cat. No. B8761502
M. Wt: 267.35 g/mol
InChI Key: YXNVJAXCAQMTKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-(methylsulfonyl)phenyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C13H17NO3S and its molecular weight is 267.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-(methylsulfonyl)phenyl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(methylsulfonyl)phenyl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(4-(methylsulfonyl)phenyl)cyclopentanecarboxamide

Molecular Formula

C13H17NO3S

Molecular Weight

267.35 g/mol

IUPAC Name

N-(4-methylsulfonylphenyl)cyclopentanecarboxamide

InChI

InChI=1S/C13H17NO3S/c1-18(16,17)12-8-6-11(7-9-12)14-13(15)10-4-2-3-5-10/h6-10H,2-5H2,1H3,(H,14,15)

InChI Key

YXNVJAXCAQMTKL-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(Methanesulfonyl)aniline hydrochloride (19 mmol) suspended in 25 mL of Et2O was added Et3N (48 mmol) and then a solution cyclopentanecarbonyl chloride (19 mmol) in 25 mL of Et2O was added dropwise during in 10 min. The reaction mixture was stirred for 3 h at RT and then diluted with EtOAc (100 mL) washed with 1N aq HCl, water and aq sat NaHCO3. The organic phase was dried and concentrated in vacuo to give crude cyclopentanecarboxylic acid (4-methanesulfonyl-phenyl)-amide which was used without further purification.
Quantity
19 mmol
Type
reactant
Reaction Step One
Name
Quantity
48 mmol
Type
reactant
Reaction Step Two
Quantity
19 mmol
Type
reactant
Reaction Step Three
Name
Quantity
25 mL
Type
solvent
Reaction Step Three
Name
Quantity
25 mL
Type
solvent
Reaction Step Four
Name
Quantity
100 mL
Type
solvent
Reaction Step Five

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